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Compound of Interest

Compound Name: 5-Methyl-4-hexenal

Cat. No.: B1624985 Get Quote

An In-depth Technical Guide to 5-Methyl-4-
hexenal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Methyl-4-hexenal, including its molecular structure, key quantitative data, and a

representative protocol for its synthesis.

Core Compound Identification and Structure
5-Methyl-4-hexenal, also known by synonyms such as 4-Isoheptenal and 5-Methyl-4-hexen-1-

al, is an organic compound classified as an unsaturated aldehyde.[1][2] Its molecular formula is

C7H12O.[3][4] The structure consists of a six-carbon chain with a terminal aldehyde group (a

carbonyl group at position 1), a carbon-carbon double bond between positions 4 and 5, and a

methyl group attached to carbon 5.[2] This α,β-unsaturated aldehyde structure is responsible

for its characteristic reactivity.[5] At room temperature, it is a colorless to pale yellow liquid with

a distinct green, grassy odor and is soluble in organic solvents.[2]

Chemical Structure:

IUPAC Name: 5-methylhex-4-enal[5]

CAS Registry Number: 764-32-9[5]
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Molecular Formula: C7H12O[5]

SMILES: CC(=CCCC=O)C[4]

InChI Key: FGQDVQHPEUMVJL-UHFFFAOYSA-N[5]

Quantitative Data Summary
The following table summarizes key quantitative physical and chemical properties of 5-Methyl-
4-hexenal.

Property Value Reference(s)

Molecular Weight 112.17 g/mol [5]

Boiling Point 150 °C [6]

Density 0.832 g/cm³ [6]

Flash Point 34 °C [6]

Melting Point (estimate) -53.35 °C [6]

Refractive Index (estimate) 1.4294 [6]

XlogP (predicted) 1.6 [4]

Chemical Reactivity and Applications
Due to its unsaturated aldehyde functional group, 5-Methyl-4-hexenal undergoes several

types of chemical reactions:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.[5]

Reduction: The carbonyl group can be reduced to a primary alcohol.[5]

Addition Reactions: The carbon-carbon double bond can undergo addition reactions with

reagents like halogens and hydrogen.[5]
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Condensation Reactions: It can participate in aldol condensation reactions, allowing for the

formation of larger molecules.[5]

These reactive properties make 5-Methyl-4-hexenal a useful intermediate in the synthesis of

more complex organic compounds.[5] It is also utilized in the flavor and fragrance industry to

impart specific scents to various products.[5]

Experimental Protocols
A. Representative Synthesis via Aldol Condensation

One of the primary synthetic routes to α,β-unsaturated aldehydes like 5-Methyl-4-hexenal is
through an aldol condensation reaction.[5] The following is a representative protocol for the

synthesis of 5-Methyl-4-hexenal from isobutyraldehyde and 3-butenal (a protected form of

acrolein or a suitable equivalent).

Materials:

Isobutyraldehyde (2-methylpropanal)

3-Butenal (or a suitable precursor/equivalent)

Sodium hydroxide (NaOH) solution (e.g., 10% aqueous) or another suitable base

Diethyl ether or other suitable organic solvent for extraction

Anhydrous magnesium sulfate or sodium sulfate for drying

Deionized water

Standard laboratory glassware for reaction, extraction, and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, cool a solution of isobutyraldehyde in a suitable solvent (e.g., ethanol) to 0-5 °C in an

ice bath.
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Base Addition: Slowly add a catalytic amount of aqueous sodium hydroxide solution to the

cooled isobutyraldehyde solution while stirring.

Aldehyde Addition: Add 3-butenal dropwise from the dropping funnel to the reaction mixture

over a period of 30-60 minutes, maintaining the temperature below 10 °C.

Reaction: After the addition is complete, allow the mixture to stir at a controlled temperature

(e.g., 0–25°C) for several hours to overnight, monitoring the reaction progress by thin-layer

chromatography (TLC).[5]

Workup: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1 M

HCl) to a pH of ~7. Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic

layers.

Washing and Drying: Wash the combined organic layers with brine (saturated NaCl solution)

and then dry over anhydrous magnesium sulfate.

Purification: Filter to remove the drying agent and concentrate the solvent using a rotary

evaporator. The crude product can then be purified by fractional distillation under reduced

pressure to yield pure 5-Methyl-4-hexenal.

B. Spectroscopic Characterization

The structure of the synthesized 5-Methyl-4-hexenal can be confirmed using standard

spectroscopic techniques.

¹H NMR: Expected signals would include a characteristic aldehyde proton (doublet, ~9.5–10

ppm), signals for the vinylic protons on the double bond (multiplet, δ 5.0–6.0 ppm), and

resonances for the methyl groups (δ 0.9–1.5 ppm).

IR Spectroscopy: The presence of the α,β-unsaturated aldehyde is confirmed by strong

absorption bands for the carbonyl group (C=O) around 1700–1720 cm⁻¹ and the carbon-

carbon double bond (C=C) around 1600–1650 cm⁻¹.

Visualized Synthesis and Reaction Pathway
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The following diagrams illustrate the synthesis of 5-Methyl-4-hexenal via aldol condensation

and its subsequent primary reactions.

Synthesis of 5-Methyl-4-hexenal via Aldol Condensation

Reactants
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Aldol Condensation
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Caption: Synthesis of 5-Methyl-4-hexenal via Aldol Condensation.

Key Reactions of 5-Methyl-4-hexenal

Reaction Products

5-Methyl-4-hexenal
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Caption: Key Reactions of 5-Methyl-4-hexenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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